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Compound of Interest

Compound Name: LY2940094

Cat. No.: B608728

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations and protocols for the selection and
preparation of suitable vehicles for the intraperitoneal (i.p.) injection of LY2940094, a potent
and selective nociceptin receptor (NOP) antagonist. Due to its characteristically poor agueous
solubility, appropriate formulation is critical for achieving accurate dosing and reliable results in
in vivo studies.

Recommended Vehicles for Intraperitoneal
Administration

Several vehicle formulations are suitable for the intraperitoneal administration of LY2940094.
The choice of vehicle will depend on the required concentration of LY2940094, the
experimental model, and the desired dosing volume. The following table summarizes
recommended vehicle compositions.
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Vehicle Component

Concentration (%)

Suitability for I.P.
Injection

Notes

Tolerable in mice at

Should be used as a

co-solvent. Pure

DMSO 10% ) ) DMSO is not
this concentration.[1] .
recommended for i.p.
injections.[1]
Can cause
neuromotor deficits at
Commonly used co- high concentrations,
PEG300 40% solvent to improve so inclusion of a
solubility. control group with the
vehicle alone is
recommended.[2]
Acts as a surfactant to
Tween-80 5% create a stable
emulsion.
Provides an isotonic )
) Should be sterile for
Saline (0.9% NacCl) 45% base for the o
) injection.
formulation.
Recommended for A widely used

Complete Formulation
1

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

achieving a clear
solution at > 2.08
mg/mL.[1][3]

formulation for poorly
soluble compounds

for in vivo studies.

Formulations with

cyclodextrins are a

Suitable for
_ _ _ o common strategy to
SBE-B-CD (Captisol®) 20% in Saline solubilizing -
enhance the solubility
LY2940094. ]
of hydrophobic
compounds.
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10% DMSO, 90%
(20% SBE-B-CD in

Saline)

Complete Formulation
2

Alternative for
achieving a clear
solution at = 2.08

mg/mL.

Corn Ol 90%

Can be used to create

a suspension.

May not be suitable
for all experimental
designs due to the
potential for slower
absorption compared
to aqueous-based

vehicles.

Complete Formulation  10% DMSO, 90%
3 Corn Oil

Results in a
suspended solution at
> 2.08 mg/mL.

Ensure uniform
suspension before

each injection.

Experimental Protocols

Protocol 1: Preparation of LY2940094 in a Co-Solvent
Vehicle for Intraperitoneal Injection

This protocol details the preparation of the recommended vehicle composed of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.

Materials:

e LY2940094 powder

o Dimethyl sulfoxide (DMSO), sterile, injectable grade

o Polyethylene glycol 300 (PEG300), sterile, injectable grade

o Tween-80 (Polysorbate 80), sterile, injectable grade

» Saline (0.9% NacCl), sterile

» Sterile conical tubes (e.g., 15 mL or 50 mL)
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o Vortex mixer

« Sonicator (optional, but recommended)

» Sterile syringes and needles (appropriate gauge for the animal model)
Procedure:

e Calculate Required Volumes: Determine the total volume of the formulation needed based
on the number of animals, the dose of LY2940094 (in mg/kg), and the desired injection
volume (e.g., 10 mL/kg).

e Prepare a Stock Solution in DMSO:

o Accurately weigh the required amount of LY2940094 powder and place it in a sterile
conical tube.

o Add the calculated volume of DMSO (10% of the final total volume) to the LY2940094
powder.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a
37°C water bath) or sonication can be used to aid dissolution if necessary. The resulting
solution should be clear.

e Sequentially Add Co-solvents:

o To the DMSO-drug solution, add the calculated volume of PEG300 (40% of the final total
volume). Mix thoroughly by vortexing.

o Next, add the calculated volume of Tween-80 (5% of the final total volume) and mix again
by vortexing until the solution is homogeneous.

o Add Saline:

o Finally, add the calculated volume of sterile saline (45% of the final total volume) to the
mixture.

o Vortex the final solution thoroughly to ensure a clear and uniform solution.
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» Final Preparation for Injection:

o Visually inspect the solution for any precipitation or cloudiness. If the solution is not clear,
sonication may be helpful.

o Itis recommended to prepare this formulation fresh on the day of dosing.

o Draw the solution into sterile syringes using an appropriately sized needle. It is advisable
to use a new sterile needle for each animal to minimize the risk of infection.[4][5]

Example Calculation for a 1 mL Formulation:
e To prepare 1 mL of the final formulation, you would use:
o 100 pL DMSO
o 400 pL PEG300
o 50 pL Tween-80
o 450 pL Saline

First, dissolve the required amount of LY2940094 in 100 pL of DMSO. Then, sequentially add
the PEG300, Tween-80, and Saline, mixing after each addition.

Protocol 2: General Procedure for Intraperitoneal
Injection in Mice

Materials:

Prepared and sterile LY2940094 formulation

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)[5]

70% ethanol or other suitable disinfectant for the injection site
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o Appropriate personal protective equipment (PPE)
Procedure:

e Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be done
manually or with a restraint device.

o Locate the Injection Site: The preferred site for intraperitoneal injection is the lower right
guadrant of the abdomen.[5] This location helps to avoid puncturing the cecum, bladder, or
other internal organs.

» Disinfect the Injection Site: Gently wipe the injection site with a sterile gauze pad moistened
with 70% ethanol.

e Perform the Injection:
o Insert the needle at a 30-45 degree angle into the peritoneal cavity.[6]

o Gently aspirate by pulling back the plunger to ensure that the needle has not entered a
blood vessel or organ. If blood or other fluid appears in the syringe, withdraw the needle
and select a new injection site with a fresh needle.

o If there is no aspirate, slowly and steadily inject the calculated volume of the LY2940094
formulation.

o Withdraw the Needle and Monitor:
o Withdraw the needle smoothly.

o Return the animal to its cage and monitor for any signs of distress, bleeding, or adverse
reactions.

Signaling Pathways and Experimental Workflows
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Start: In Vivo Study with LY2940094
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Caption: Workflow for selecting and preparing a

suitable vehicle for LY2940094.
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Caption: Step-by-step workflow for intraperitoneal injection in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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